Cas no 137150-47-1 (1-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)propan-1-ol)

1-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)propan-1-ol structure
137150-47-1 structure
Product Name:1-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)propan-1-ol
CAS No:137150-47-1
MF:C13H18O3
MW:222.280224323273
CID:1242733
PubChem ID:3071491
Update Time:2025-04-20

1-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3,4,5-tetrahydro-1,6-benzodioxocin-8-yl)propan-1-ol
    • alpha-Ethyl-2,3,4,5-tetrahydro-1,6-benzodioxocin-8-methanol
    • BRN 5336282
    • 1,6-Benzodioxocin-8-methanol, 2,3,4,5-tetrahydro-alpha-ethyl-
    • 1,6-Benzodioxocin-8-methanol, alpha-ethyl-2,3,4,5-tetrahydro-
    • DTXSID60929728
    • 137150-47-1
    • Inchi: 1S/C13H18O3/c1-2-11(14)10-5-6-12-13(9-10)16-8-4-3-7-15-12/h5-6,9,11,14H,2-4,7-8H2,1H3
    • InChI Key: AAZPNFRKNXUPHX-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2OCCCC1)C(CC)O

Computed Properties

  • Exact Mass: 222.12564
  • Monoisotopic Mass: 222.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.